Cas no 92492-17-6 (1-Azabicyclo[3.2.2]nonane-2-carboxylic acid, ethyl ester)
92492-17-6 structure
Product Name:1-Azabicyclo[3.2.2]nonane-2-carboxylic acid, ethyl ester
CAS No:92492-17-6
MF:C11H19NO2
MW:197.27406334877
CID:736041
PubChem ID:71329060
Update Time:2025-04-19
1-Azabicyclo[3.2.2]nonane-2-carboxylic acid, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- 1-Azabicyclo[3.2.2]nonane-2-carboxylic acid, ethyl ester
- ethyl 1-azabicyclo[3.2.2]nonane-2-carboxylate
- DTXSID00757921
- 92492-17-6
-
- Inchi: 1S/C11H19NO2/c1-2-14-11(13)10-4-3-9-5-7-12(10)8-6-9/h9-10H,2-8H2,1H3
- InChI Key: VOEGLDOUEFECRZ-UHFFFAOYSA-N
- SMILES: O(CC)C(C1CCC2CCN1CC2)=O
Computed Properties
- Exact Mass: 197.141578849g/mol
- Monoisotopic Mass: 197.141578849g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 209
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 29.5Ų
1-Azabicyclo[3.2.2]nonane-2-carboxylic acid, ethyl ester Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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